Cas no 2757084-38-9 ((R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole)

• Product Name: (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole
• CAS No: 2757084-38-9
• MF: C₂₇H₂₉N₂OP
• MW: 428.505727529526
• CID: 6788401
• PubChem ID: 170899353
• Update Time: 2026-03-12

(R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole
• 2757084-38-9

• Inchi： 1S/C27H29N2OP/c1-20(2)25-19-30-27(28-25)26-17-21-11-9-10-12-22(21)18-29(26)31(23-13-5-3-6-14-23)24-15-7-4-8-16-24/h3-16,20,25-26H,17-19H2,1-2H3/t25-,26+/m0/s1
• InChI Key： JFRCAAYRZRZCHH-IZZNHLLZSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)N1CC2C=CC=CC=2C[C@@H]1C1=N[C@@H](CO1)C(C)C

Computed Properties

• Exact Mass: 428.20175055g/mol
• Monoisotopic Mass: 428.20175055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 24.8Ų

Additional information on (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole

Introduction to Compound CAS No. 2757084-38-9: (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole

(R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole, with the CAS number 2757084-38-9, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of phosphorus-containing heterocycles and exhibits a combination of aromatic and aliphatic functionalities, making it a valuable candidate for both academic research and industrial applications.

The molecular structure of (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole is characterized by a central 1,2,3,4-tetrahydroisoquinoline ring substituted with a diphenylphosphanyl group and an isopropyl-containing oxazole moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The chiral centers at the 2-position of the tetrahydroisoquinoline ring and the 2-position of the oxazole ring further enhance its stereochemical complexity and potential for enantioselective interactions.

Recent studies have focused on the synthesis and characterization of this compound. One notable approach involves the use of palladium-catalyzed coupling reactions to efficiently construct the tetrahydroisoquinoline core. Subsequent functionalization steps, including phosphanylation and oxazolization, have been optimized to achieve high yields and stereoselectivity. These synthetic strategies not only provide a robust route for the preparation of (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole but also offer insights into the development of related compounds with tailored properties.

In terms of biological activity, preliminary investigations have revealed that (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole exhibits promising pharmacological profiles. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole could be a lead compound for the development of novel therapeutic agents.

Furthermore, the unique combination of functional groups in (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole makes it an attractive candidate for use in catalysis. Phosphorus-containing ligands are well-known for their ability to enhance catalytic activity and selectivity in various organic transformations. Research has demonstrated that this compound can serve as an effective ligand in palladium-catalyzed cross-coupling reactions and other transition metal-catalyzed processes. Its ability to form stable complexes with metal centers while maintaining high stereoselectivity opens up new possibilities for asymmetric synthesis.

The physical properties of (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole

In conclusion, (R)-2-((R)-2-(Diphenylphosphanyl)-1,2,3,4-tetrahydroisoquinolin-3-yl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 2757084-38-9) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and biological activities make it an important target for further investigation in areas such as medicinal chemistry and catalysis. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of new materials and therapeutic agents.